Temperature–Activity Profile Inversion and Molecular Weight Crossover
In a direct comparative study of ethene polymerization in toluene using L₂ZrCl₂/MAO (L = Cp vs Cp*), Cp*₂ZrCl₂ exhibits a maximum average activity over 1 h at 45 °C, whereas Cp₂ZrCl₂ activity increases monotonically from 10 to 97 °C [1]. Below 80 °C, Cp*₂ZrCl₂ produces higher molecular weight polyethylene; above 80 °C, this trend reverses. The experimentally derived activation energy for propagation is 17 kJ/mol for Cp*₂ZrCl₂ versus 61 kJ/mol for Cp₂ZrCl₂, indicating fundamentally different rate-limiting steps [1].
| Evidence Dimension | Temperature dependence of average catalytic activity (1 h) and propagation activation energy in ethene/MAO polymerization |
|---|---|
| Target Compound Data | Cp*₂ZrCl₂: maximum activity at 45 °C; Eₐ(propagation, exp.) = 17 kJ/mol |
| Comparator Or Baseline | Cp₂ZrCl₂: activity increases monotonically 10–97 °C; Eₐ(propagation, exp.) = 61 kJ/mol |
| Quantified Difference | Activity peak shift: ~45 °C vs monotonic; ΔEₐ = 44 kJ/mol (experimental); molecular weight crossover at ~80 °C |
| Conditions | Toluene, −7 to +97 °C, 0.28–9 bar ethene, MAO cocatalyst, Al/Zr ~1000 |
Why This Matters
Users designing polymerization processes must select Cp*₂ZrCl₂ when a moderate-temperature activity optimum and higher polymer MW below 80 °C are required; Cp₂ZrCl₂ cannot replicate this thermal profile.
- [1] Thorshaug, K.; Støvneng, J. A.; Rytter, E.; Ystenes, M. Termination, Isomerization, and Propagation Reactions during Ethene Polymerization Catalyzed by Cp₂Zr−R⁺ and Cp*₂Zr−R⁺. An Experimental and Theoretical Investigation. Macromolecules 1998, 31 (21), 7149–7165. View Source
